molecular formula C22H27NO3 B4937484 ethyl 1-[4-(benzyloxy)benzyl]-3-piperidinecarboxylate

ethyl 1-[4-(benzyloxy)benzyl]-3-piperidinecarboxylate

Cat. No. B4937484
M. Wt: 353.5 g/mol
InChI Key: ITIJJDJOKWSMDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 1-[4-(benzyloxy)benzyl]-3-piperidinecarboxylate, commonly known as EBPC, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a range of biochemical and physiological effects, which make it a promising candidate for further research. In

Scientific Research Applications

EBPC has been studied for its potential therapeutic applications in a variety of areas, including neuroscience, cancer research, and drug development. In neuroscience, EBPC has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, EBPC has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In drug development, EBPC has been studied as a potential scaffold for the development of new drugs.

Mechanism of Action

The exact mechanism of action of EBPC is not fully understood, but it is believed to interact with a variety of cellular targets. EBPC has been shown to interact with ion channels, receptors, and enzymes, which may contribute to its diverse range of effects.
Biochemical and Physiological Effects:
EBPC has been shown to have a range of biochemical and physiological effects. In neuroscience, EBPC has been shown to protect neurons from oxidative stress and may enhance cognitive function. In cancer research, EBPC has been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, EBPC has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of EBPC is its diverse range of effects, which make it a promising candidate for further research in a variety of areas. However, one of the limitations of EBPC is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on EBPC. One area of interest is the development of new drug therapies based on the structure of EBPC. In addition, further research is needed to fully understand the mechanism of action of EBPC and its potential therapeutic applications. Finally, the development of new methods for synthesizing and administering EBPC may help to overcome some of the limitations associated with this compound.

Synthesis Methods

EBPC can be synthesized using a multi-step process involving the reaction of piperidine with benzyl chloride, followed by the reaction of the resulting compound with 4-(benzyloxy)benzaldehyde. The final step involves the esterification of the resulting compound with ethyl alcohol to yield EBPC.

properties

IUPAC Name

ethyl 1-[(4-phenylmethoxyphenyl)methyl]piperidine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27NO3/c1-2-25-22(24)20-9-6-14-23(16-20)15-18-10-12-21(13-11-18)26-17-19-7-4-3-5-8-19/h3-5,7-8,10-13,20H,2,6,9,14-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITIJJDJOKWSMDQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)OCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 1-[4-(benzyloxy)benzyl]piperidine-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.